Cas no 5634-22-0 (N-benzyl-4-methyl-N-[2-({2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazino}carbonyl)phenyl]benzenesulfonamide)

• Product Name: N-benzyl-4-methyl-N-[2-({2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazino}carbonyl)phenyl]benzenesulfonamide
• CAS No: 5634-22-0
• MF: C₂₈H₅₀
• MW: 386.696609020233
• CID: 1602264
• PubChem ID: 521731
• Update Time: 2025-04-21

N-benzyl-4-methyl-N-[2-({2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazino}carbonyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-methyl-N-[2-({2-[(1E)-1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]hydrazino}carbonyl)phenyl]benzenesulfonamide
• N-benzyl-4-methyl-N-[2-[[1-(6-oxocyclohexa-2,4-dien-1-ylidene)ethylamino]carbamoyl]phenyl]benzenesulfonamide
• N-BENZYL-4-METHYL-N-[2-[[[(1E)-1-(6-OXO-1-CYCLOHEXA-2,4-DIENYLIDENE)ETHYL]AMINO]CARBAMOYL]PHENYL]BENZENESULFONAMIDE
• 68855-24-3
• docosylbenzene
• EINECS 272-472-8
• NS00061788
• 5634-22-0
• MEYUFRQDILUMEC-UHFFFAOYSA-N
• Benzene, docosyl-
• DTXSID30874019
• Therminol 55
• docosane, 1-phenyl-

• Inchi： 1S/C28H50/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25-28-26-23-21-24-27-28/h21,23-24,26-27H,2-20,22,25H2,1H3
• InChI Key： MEYUFRQDILUMEC-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCC)CCCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 513.17241
• Monoisotopic Mass: 513.172227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 14.2

Experimental Properties

• Density: 1.306
• Refractive Index: 1.656
• PSA: 95.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds